1-ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-5-amine

• Molecular Formula: C11H16ClN3S
• Molecular Weight: 257.78 g/mol
• IUPAC Name: 2-ethyl-5-methyl-N-(thiophen-2-ylmethyl)pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C11H15N3S.ClH/c1-3-14-11(7-9(2)13-14)12-8-10-5-4-6-15-10;/h4-7,12H,3,8H2,1-2H3;1H
• InChI Key: NSYAWTQUTAITPF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C)NCC2=CC=CS2.Cl

Description

1-Ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-5-amine is a pyrazole-based compound featuring a 1-ethyl group, a 3-methyl substituent on the pyrazole core, and a 2-thienylmethyl moiety at the amine position. This structure combines aromatic heterocycles (pyrazole and thiophene) with alkyl chains, influencing its electronic, steric, and hydrogen-bonding properties. Pyrazole derivatives are widely studied for their biological activities, including kinase inhibition and thrombin inhibition, depending on substituent patterns .

Biological Activity

1-Ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-5-amine is a heterocyclic compound belonging to the pyrazole derivatives class, which are recognized for their diverse biological activities and potential applications in medicinal chemistry. This article delves into the biological activity of this compound, exploring its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 1-ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-5-amine is $C_{11}H_{14}N_4S$, with a molecular weight of approximately 238.32 g/mol. The structure features a pyrazole ring substituted with an ethyl group, a methyl group, and a 2-thienylmethyl group, which contribute to its unique chemical reactivity and biological properties.

Research indicates that 1-ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-5-amine interacts with specific molecular targets such as enzymes and receptors. Its biological activity is primarily attributed to its ability to modulate enzyme activity, which can lead to either inhibitory or stimulatory effects on various biological pathways. For instance, studies have demonstrated its potential in inhibiting certain enzymes involved in metabolic processes.

Antimicrobial Properties

Several studies have highlighted the antimicrobial activity of 1-ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-5-amine against various pathogens. The Minimum Inhibitory Concentration (MIC) values indicate its effectiveness:

Pathogen	MIC (µM)
Staphylococcus aureus	20–40
Escherichia coli	40–70
Caulobacter crescentus	Not specified

These results suggest that the compound possesses significant antibacterial properties, particularly against Gram-positive bacteria .

Enzyme Inhibition

The compound has also been evaluated for its enzyme inhibition capabilities. In vitro assays have shown that it can inhibit specific enzymes implicated in disease pathways. For example, it has been observed to inhibit enzymes related to inflammatory responses, which could have therapeutic implications for conditions such as arthritis or other inflammatory diseases .

Case Studies

Case Study 1: Antibacterial Activity Against MRSA

A study conducted on the efficacy of various pyrazole derivatives, including 1-ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-5-amine, revealed that it exhibited potent activity against Methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell wall synthesis was noted, contributing to its bactericidal effects .

Case Study 2: Anti-inflammatory Effects

In another investigation focusing on anti-inflammatory properties, researchers found that treatment with 1-ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-5-amine resulted in a significant reduction in pro-inflammatory cytokines in vitro. This suggests potential applications in managing chronic inflammatory diseases.

Comparison with Similar Compounds

Table 1: Key Structural Features of Selected Pyrazol-5-amine Derivatives

Compound Name	1-Position	3-Position	N-Substituent	Molecular Weight	Key Properties/Activities	References
Target Compound	Ethyl	Methyl	2-Thienylmethyl	235.34 (calc.)	Potential thrombin inhibition, π-stacking
N-Ethyl-1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine	Methyl	Pyridin-3-yl	Ethyl	203.25	Kinase inhibition (p38αMAP)
1-Ethyl-N-(2-methoxybenzyl)-3-methyl-1H-pyrazol-5-amine	Ethyl	Methyl	2-Methoxybenzyl	281.78	Enhanced H-bonding (methoxy group)
3-Methyl-1-[1-(2-thienyl)ethyl]-1H-pyrazol-5-amine	1-(2-Thienylethyl)	Methyl	-NH2	221.31	Steric hindrance from branched substituent
5-Amino-3-methyl-1-phenylpyrazole	Phenyl	Methyl	-NH2	173.21	Reduced polarity vs. thienyl derivatives

Key Observations:

Substituent Position and Bioactivity :

• The 3-methyl group in the target compound optimizes thrombin inhibitory activity compared to bulkier substituents (e.g., tert-butyl), which may hinder binding .
• Regioisomerism (e.g., switching substituents between 3- and 4-positions) can shift kinase inhibition profiles from p38αMAP to cancer-related kinases .

N-Substituent Impact: The 2-thienylmethyl group enhances lipophilicity and metabolic stability over phenyl or benzyl groups, favoring blood-brain barrier penetration in neurological targets .

Electronic and Tautomeric Effects: Tautomerism in pyrazoles (e.g., enolic vs. amine forms) is influenced by substituents. DFT studies show that 3-methyl-1-phenyl analogs exhibit tautomeric equilibria affecting NMR chemical shifts, which are less pronounced in the target compound due to electron-withdrawing thienyl groups .

Physicochemical and Spectroscopic Comparisons

Table 2: Physicochemical and Spectroscopic Data

Compound Name	pKa (Predicted)	logP (Calc.)	1H-NMR δ (ppm) Key Signals	Tautomer Stability
Target Compound	8.80	2.34	Thienyl H: 6.8–7.2; Pyrazole H: 5.9	Dominant amine form
3-Methyl-1-phenyl-4-(phenyldiazenyl)-1H-pyrazol-5-amine	7.20	3.12	Azo H: 7.5–8.0; Methyl: 2.3	Tautomeric equilibrium
1-tert-Butyl-3-(4-fluorophenyl)-1H-pyrazol-5-amine	9.10	3.45	Fluorophenyl H: 7.1–7.4	Stable enolic form

Key Findings:

• pKa and Solubility : The target compound’s pKa (~8.8) suggests moderate basicity, aligning with pyrazole amines. Higher logP values in tert-butyl derivatives (e.g., 3.45) indicate greater lipophilicity .
• NMR Shifts : Thienyl protons in the target compound resonate at 6.8–7.2 ppm, distinct from phenyl (7.1–7.5 ppm) or azo (7.5–8.0 ppm) groups, aiding structural elucidation .

Preparation Methods

Cyclocondensation of Hydrazines with 1,3-Diketones

This method involves reacting hydrazine derivatives with β-keto esters or 1,3-diketones under acidic or basic conditions. For example:
$$
\text{CH}3\text{COCH}2\text{COOEt} + \text{H}2\text{NNH}2 \xrightarrow{\text{HCl, EtOH}} \text{3-Methyl-1H-pyrazol-5-amine}
$$
Key parameters:

• Solvent : Ethanol or acetic acid (70–80°C)
• Catalyst : HCl or H$$2$$SO$$4$$
• Yield : 65–78%

Palladium-Catalyzed Cyclization

Recent patents describe palladium-mediated cyclization of alkynyl precursors, which offers better regioselectivity. For instance:
$$
\text{HC≡C-COOEt} + \text{NH}2\text{NH}2 \xrightarrow{\text{Pd(OAc)}_2, \text{DMSO}} \text{3-Methyl-1H-pyrazol-5-amine}
$$

• Conditions : DMSO at 100°C, 12 hours
• Yield : 82%

N-Alkylation for Ethyl and Methyl Substituents

Following pyrazole ring formation, alkylation introduces the ethyl and methyl groups.

Ethylation at N1

Ethyl bromide or iodide is used in the presence of a base:
$$
\text{Pyrazole} + \text{CH}3\text{CH}2\text{I} \xrightarrow{\text{K}2\text{CO}3, \text{DMF}} \text{1-Ethyl-3-methyl-1H-pyrazol-5-amine}
$$

• Base : K$$2$$CO$$3$$ or NaH
• Solvent : DMF or THF
• Yield : 70–85%

Methylation at C3

Methylation typically employs methyl iodide or dimethyl sulfate:
$$
\text{1-Ethyl-1H-pyrazol-5-amine} + (\text{CH}3)2\text{SO}_4 \xrightarrow{\text{NaOH}} \text{1-Ethyl-3-methyl-1H-pyrazol-5-amine}
$$

• Conditions : Aqueous NaOH, 50°C
• Yield : 88%

The introduction of the 2-thienylmethyl group is achieved via nucleophilic substitution or reductive amination:

Nucleophilic Substitution

Reaction with 2-(chloromethyl)thiophene:
$$
\text{1-Ethyl-3-methyl-1H-pyrazol-5-amine} + \text{ClCH}2\text{C}4\text{H}3\text{S} \xrightarrow{\text{Et}3\text{N}, \text{CH}2\text{Cl}2} \text{Target Compound}
$$

• Base : Triethylamine
• Solvent : Dichloromethane
• Yield : 75%

Reductive Amination

Alternative route using 2-thiophenecarbaldehyde:
$$
\text{Pyrazole amine} + \text{2-Thiophenecarbaldehyde} \xrightarrow{\text{NaBH}_4, \text{MeOH}} \text{Target Compound}
$$

• Reducing Agent : NaBH$$_4$$
• Yield : 68%

Purification and Characterization

Step	Technique	Conditions	Purity
Crude Product Isolation	Liquid-Liquid Extraction	Ethyl acetate/water (3:1)	90–95%
Chromatography	Silica Gel Column	Hexane:EtOAc (4:1 → 1:1 gradient)	>99%
Crystallization	Ethanol/Water	Slow cooling at 4°C	99.5%

Structural confirmation via $$^1$$H NMR (δ 7.2 ppm for thienyl protons) and LC-MS ([M+H]$$^+$$ = 236.1) is standard.

Industrial-Scale Optimization

For commercial production, continuous-flow reactors and catalytic methods are prioritized:

• Flow Chemistry : Reduces reaction time from 12 hours to 30 minutes.
• Catalytic Alkylation : CuI/1,10-phenanthroline system improves thienylmethylation yield to 89%.
• Solvent Recycling : DMF recovery via distillation reduces costs by 40%.

Comparative Analysis of Methods

Method	Yield	Cost	Scalability	Environmental Impact
Cyclocondensation	78%	Low	Moderate	High (acidic waste)
Palladium Cyclization	82%	High	Low	Moderate (Pd recovery)
Reductive Amination	68%	Medium	High	Low

Challenges and Solutions

• Regioselectivity in Alkylation : Use of bulky bases (e.g., LDA) minimizes undesired N3 alkylation.
• Thienylmethyl Halide Stability : Stabilize with antioxidants (BHT) during storage.
• Byproduct Formation : Additive screening (e.g., KI) suppresses dimerization.